Cas no 2377033-36-6 (Spiro[3.3]heptan-2-one, 6,6-dimethyl-)

• Product Name: Spiro[3.3]heptan-2-one, 6,6-dimethyl-
• CAS No: 2377033-36-6
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 5853538
• PubChem ID: 145913305
• Update Time: 2025-08-05

Spiro[3.3]heptan-2-one, 6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptan-2-one, 6,6-dimethyl-
• 6,6-dimethylspiro[3.3]heptan-2-one
• EN300-7460168
• 2377033-36-6
• 2,2-Dimethylspiro[3.3]heptan-6-one

• Inchi： 1S/C9H14O/c1-8(2)5-9(6-8)3-7(10)4-9/h3-6H2,1-2H3
• InChI Key： BQRFVUSIGIBOQI-UHFFFAOYSA-N
• SMILES： C1C2(CC(C)(C)C2)CC1=O

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 190.0±8.0 °C(Predicted)

Additional information on Spiro[3.3]heptan-2-one, 6,6-dimethyl-

Spiro[3.3]heptan-2-one, 6,6-dimethyl- (CAS No. 2377033-36-6): A Comprehensive Overview

Spiro[3.3]heptan-2-one, 6,6-dimethyl- (CAS No. 2377033-36-6) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of spirocyclic ketones, which are characterized by their distinctive spirocyclic structure and the presence of a ketone functional group. The spirocyclic nature of this molecule imparts it with unique physical and chemical properties, making it a valuable candidate for various applications in both academic research and industrial settings.

The molecular formula of Spiro[3.3]heptan-2-one, 6,6-dimethyl- is C9H14O, and its molecular weight is approximately 142.20 g/mol. The compound features a seven-membered ring with a spiro junction connecting two three-membered rings, along with two methyl groups attached to the spiro center. This structural arrangement provides the molecule with remarkable stability and rigidity, which are crucial for its potential use in various chemical reactions and biological systems.

Recent studies have highlighted the importance of spirocyclic ketones in the development of novel pharmaceuticals and materials. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of Spiro[3.3]heptan-2-one, 6,6-dimethyl- as a scaffold for the synthesis of potent inhibitors of protein-protein interactions (PPIs). The researchers found that the spirocyclic structure of this compound provided a rigid platform that could be easily modified to enhance binding affinity and selectivity towards specific PPI targets.

In another study published in Organic Letters, scientists investigated the synthetic routes to Spiro[3.3]heptan-2-one, 6,6-dimethyl- and its derivatives. They developed an efficient one-pot synthesis method that yielded high purity products with excellent yields. This method not only simplifies the production process but also reduces the environmental impact by minimizing waste generation and energy consumption.

The physical properties of Spiro[3.3]heptan-2-one, 6,6-dimethyl- are also noteworthy. It is a colorless solid at room temperature with a melting point ranging from 55 to 58°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. These properties make it suitable for use in various chemical reactions and analytical techniques.

In terms of biological activity, Spiro[3.3]heptan-2-one, 6,6-dimethyl- has shown promising results in preliminary studies on its potential as an anti-inflammatory agent. A study conducted by researchers at the University of California found that this compound exhibited significant anti-inflammatory effects in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. These findings suggest that Spiro[3.3]heptan-2-one, 6,6-dimethyl- could be further explored as a lead compound for the development of new anti-inflammatory drugs.

The synthetic versatility of Spiro[3.3]heptan-2-one, 6,6-dimethyl- has also been demonstrated through its use as a building block in the synthesis of more complex molecules. For example, chemists at Harvard University utilized this compound as a key intermediate in the total synthesis of several natural products with potent biological activities. The ability to introduce functional groups at specific positions on the spirocyclic framework allows for fine-tuning of the molecule's properties and reactivity.

From an environmental perspective, Spiro[3.3]heptan-2-one, 6,6-dimethyl- is considered to have low toxicity and environmental impact when handled properly. However, like any chemical compound, it should be stored and used following standard safety guidelines to ensure safe handling and disposal.

In conclusion, Spiro[3.3]heptan-2-one, 6,6-dimethyl- (CAS No. 2377033-36-6) is a versatile and promising compound with a wide range of potential applications in organic chemistry and medicinal chemistry. Its unique spirocyclic structure and favorable physical properties make it an attractive candidate for further research and development in various fields.